Cas no 149690-05-1 (Sacubitril Sodium Salt)

• Product Name: Sacubitril Sodium Salt
• CAS No: 149690-05-1
• MF: C₂₄H₂₈NNaO₅
• MW: 433.472598075867
• CID: 2846419
• PubChem ID: 23707568
• Update Time: 2025-06-09

Sacubitril Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium,4-[[(2S,4R)-5-ethoxy-4-methyl-5-oxo-1-(4-phenylphenyl)pentan-2-yl]amino]-4-oxobutanoate
• Sacubitril sodium
• Sacubitril Sodium Salt
• MOP72GEP8Z
• sodium 4-(((2S,4R)-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoate
• (1,1'-Biphenyl)-4-pentanoic acid, gamma-((3-carboxy-1-oxopropyl)amino)-alpha-methyl-, 4-ethyl ester, sodium salt (1:1), (alphar,gammas)-
• Q27284149
• sodium;4-[[(2S,4R)-5-ethoxy-4-methyl-5-oxo-1-(4-phenylphenyl)pentan-2-yl]amino]-4-oxobutanoate
• AHU-377 sodium salt
• DTXSID90164362
• ethyl (2R,4S)-5-{[1,1'-biphenyl]-4-yl}-2-methyl-4-[4-oxo-4-(sodiooxy)butanamido]pentanoate
• Ahu-377 sodium
• [1,1'-Biphenyl]-4-pentanoic acid, ?-[(3-carboxy-1-oxopropyl)amino]-a-methyl-, a-ethyl ester, sodium salt (1:1), (aR,?S)-; [1,1'-Biphenyl]-4-pentanoic acid, ?-[(3-carboxy-1-oxopropyl)amino]-a-methyl-, a-ethyl ester, monosodium salt, [S-(R*,S*)]- (9CI); Sac
• CS-0079358
• AKOS040855924
• DA-77643
• SCHEMBL21239956
• HY-15407B
• 149690-05-1
• Sacubitril sodium?
• SACUBITRIL SODIUM [MI]
• UNII-MOP72GEP8Z
• (1,1'-BIPHENYL)-4-PENTANOIC ACID, .GAMMA.-((3-CARBOXY-1-OXOPROPYL)AMINO)-.ALPHA.-METHYL-, 4-ETHYL ESTER, SODIUM SALT (1:1), (.ALPHA.R,.GAMMA.S)-
• Sacubitril (sodium)

• Inchi： 1S/C24H29NO5.Na/c1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19;/h4-12,17,21H,3,13-16H2,1-2H3,(H,25,26)(H,27,28);/q;+1/p-1/t17-,21+;/m1./s1
• InChI Key： RRTBVEJIZWGATF-JKSHRDEXSA-M
• SMILES： [Na+].O(CC)C([C@H](C)C[C@@H](CC1C=CC(C2C=CC=CC=2)=CC=1)NC(CCC(=O)[O-])=O)=O

Computed Properties

• Exact Mass: 433.18651728 g/mol
• Monoisotopic Mass: 433.18651728 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 556
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5
• Molecular Weight: 433.5

Additional information on Sacubitril Sodium Salt

Sacubitril Sodium Salt: A Comprehensive Overview

Sacubitril sodium salt, also known by its CAS number 149690-05-1, is a critical component in the field of cardiovascular pharmacology. This compound is primarily used in the treatment of heart failure, particularly in patients with reduced ejection fraction. Sacubitril sodium salt is the active ingredient in the drug Sacubitril/Valsartan, which has been approved by regulatory agencies worldwide for its efficacy and safety profile.

The mechanism of action of Sacubitril Sodium Salt involves the inhibition of neprilysin, an enzyme responsible for breaking down natriuretic peptides and other vasoactive substances. By inhibiting neprilysin, Sacubitril sodium salt enhances the levels of these peptides, leading to improved cardiac function and reduced fluid retention. Recent studies have highlighted the compound's ability to improve long-term outcomes in heart failure patients, including reduced hospitalization rates and mortality.

One of the most significant advancements in the use of Sacubitril Sodium Salt is its combination with Valsartan, an angiotensin II receptor blocker (ARB). This combination therapy has been shown to synergistically enhance the effects of both drugs, providing a more comprehensive approach to managing heart failure. Clinical trials have demonstrated that this combination significantly improves symptoms and quality of life in patients compared to monotherapy.

Research into Sacubitril Sodium Salt has also explored its potential in other cardiovascular conditions. For instance, studies are underway to assess its efficacy in patients with preserved ejection fraction (HFpEF), a condition that currently lacks effective treatments. Early results suggest promising outcomes, although further investigation is needed to confirm these findings.

The development of Sacubitril Sodium Salt represents a major milestone in cardiovascular medicine. Its unique mechanism of action and favorable safety profile have established it as a cornerstone in heart failure therapy. As ongoing research continues to uncover new applications and optimize treatment regimens, Sacubitril sodium salt remains at the forefront of innovative cardiovascular care.